Cas no 90724-66-6 (4-methoxy-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-methoxy-1H-pyrrole-2-carboxylic acid
• CAS No: 90724-66-6
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD19217443
• CID: 881274
• PubChem ID: 281601
• Update Time: 2025-04-19

4-methoxy-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1H-pyrrole-2-carboxylic acid
• 2-Carboxy-4-methoxy-pyrrol
• 4-methoxy-2-pyrrolecarboxylic acid
• 4-Methoxy-pyrrol-2-carbonsaeure
• 4-methoxy-pyrrole-2-carboxylic acid
• CS-0459448
• MFCD19217443
• AKOS006348939
• SY247648
• AC8161
• DTXSID30300040
• 90724-66-6
• NSC134456
• 4-Methoxy-1H-pyrrole-2-carboxylicAcid
• SCHEMBL5173332
• NSC-134456
• SB63573

• MDL： MFCD19217443
• Inchi： 1S/C6H7NO3/c1-10-4-2-5(6(8)9)7-3-4/h2-3,7H,1H3,(H,8,9)
• InChI Key： JMDVLCHZHALXPK-UHFFFAOYSA-N
• SMILES： O(C)C1=CNC(C(=O)O)=C1

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 368.3±22.0 °C at 760 mmHg
• Flash Point: 176.5±22.3 °C
• Refractive Index: 1.571
• PSA: 62.32000
• LogP: 0.72150
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-methoxy-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids